Cas no 313662-73-6 (3-(4-morpholinosulfonylphenyl)prop-2-enoic acid)

• Product Name: 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid
• CAS No: 313662-73-6
• MF: C₁₃H₁₅NO₅S
• MW: 297.326902627945
• MDL: MFCD00498586
• CID: 5053927
• Update Time: 2026-02-28

3-(4-morpholinosulfonylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid
• 3-[4-(morpholine-4-sulfonyl)phenyl]prop-2-enoic acid
• (E)-3-(4-morpholin-4-ylsulfonylphenyl)prop-2-enoic acid
• (2E)-3-[4-(morpholin-4-ylsulfonyl)phenyl]prop-2-enoic acid
• SBB001220
• NE18960
• ST024111
• 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid

• MDL： MFCD00498586
• Inchi： 1S/C13H15NO5S/c15-13(16)6-3-11-1-4-12(5-2-11)20(17,18)14-7-9-19-10-8-14/h1-6H,7-10H2,(H,15,16)/b6-3+
• InChI Key： NOAXVHQCZVRKJO-ZZXKWVIFSA-N
• SMILES： S(C1C=CC(/C=C/C(=O)O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 0.6
• Topological Polar Surface Area: 92.3

Additional information on 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid

Introduction to 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid (CAS No. 313662-73-6)

3-(4-morpholinosulfonylphenyl)prop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 313662-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonylphenylpropenoic acids, a subclass known for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a prop-2-enoic acid moiety linked to a phenyl ring substituted with a 4-morpholinosulfonyl group. Such structural motifs are often engineered to enhance binding affinity and selectivity in drug design, making this compound a subject of considerable interest for medicinal chemists.

The 4-morpholinosulfonylphenyl moiety is particularly noteworthy due to its unique electronic and steric properties. The morpholine ring, characterized by its nitrogen-containing heterocycle, introduces both hydrogen bonding capability and lipophilicity, which can be exploited to modulate the pharmacokinetic profile of drug candidates. In contrast, the sulfonyl group enhances the compound's polarity and charge distribution, potentially improving solubility and interaction with biological targets. Together, these features make 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid a promising scaffold for developing novel bioactive molecules.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of such derivatives more efficiently. Studies have indicated that compounds featuring sulfonylphenyl groups exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders, inflammation, and cancer pathways. For instance, derivatives of 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid have been investigated for their role in modulating the activity of cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins and play a key role in pain and inflammation.

Moreover, the prop-2-enoic acid moiety suggests potential applications in designing molecules that interact with transcription factors or signaling proteins. This functionality is particularly relevant in oncology research, where small molecules that modulate protein-protein interactions are sought after as therapeutic agents. The structural flexibility offered by the enone group allows for further derivatization, enabling medicinal chemists to fine-tune the pharmacological properties of 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid to target specific disease mechanisms.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial reports suggest that it may exert its effects through competitive inhibition or allosteric modulation of key enzymes. The morpholino substituent, in particular, has been shown to enhance binding affinity by optimizing hydrogen bonding interactions with target residues. Such insights are critical for optimizing lead compounds into viable drug candidates.

The synthesis of 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid presents an interesting challenge due to the complexity of its structural features. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex heterocycles more efficiently. These innovations not only streamline the synthesis process but also allow for greater molecular diversity during lead optimization.

The pharmaceutical industry has long recognized the value of structurally diverse compounds in drug discovery pipelines. 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid exemplifies how combining distinct chemical moieties can yield molecules with novel biological activities. Its incorporation into libraries for high-throughput screening has already led to several promising hits against relevant therapeutic targets. As research continues, it is anticipated that this compound will inspire further development within both academic and industrial settings.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid on an industrial scale. Quality control measures must be rigorously implemented throughout production to guarantee consistency and safety for downstream applications. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are crucial for advancing this compound from laboratory research to clinical development.

The broader significance of 3-(4-morpholinosulfonylphenyl)prop-2-enoic acid lies in its potential contribution to addressing unmet medical needs across multiple therapeutic areas. Whether used as a starting material for further derivatization or as a standalone bioactive molecule, its unique structural features offer numerous possibilities for innovation. As our understanding of disease mechanisms evolves, so too will the demand for sophisticated molecular tools like this one.